Cas no 612499-42-0 (3-Methyl-1-phenylbutan-1-amine)

• Product Name: 3-Methyl-1-phenylbutan-1-amine
• CAS No: 612499-42-0
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 2677242
• PubChem ID: 4961833
• Update Time: 2025-04-21

3-Methyl-1-phenylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-1-PHENYLBUTAN-1-AMINE
• 612499-42-0
• benzene, (1-amino-3-methyl)butyl-
• Z85929891
• ZTLDKBMTEANJRD-UHFFFAOYSA-N
• DTXCID10357799
• EN300-12272
• SB76468
• AKOS000122975
• NCGC00322369-01
• HMS1748L06
• 3-METHYL-1-PHENYL-BUTYLAMINE
• MFCD06385605
• STK873753
• SCHEMBL5914545
• 3-Methyl-1-phenylbutylamine
• ALBB-027102
• AKOS016842310
• 42290-97-1
• DTXSID00406947
• AB01106507-03
• Y11320
• CS-0154248
• 3-Methyl-1-phenylbutylamine HCl
• 3-Methyl-1-phenylbutan-1-amine

• Inchi： 1S/C11H17N/c1-9(2)8-11(12)10-6-4-3-5-7-10/h3-7,9,11H,8,12H2,1-2H3
• InChI Key： ZTLDKBMTEANJRD-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=CC=1)CC(C)C

Computed Properties

• Exact Mass: 163.136099547Da
• Monoisotopic Mass: 163.136099547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų